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Compound of Interest

Compound Name: Ditrimethylolpropane tetraacrylate

Cat. No.: B1581405 Get Quote

An In-Depth Technical Guide to the Safe Laboratory Handling of Di(trimethylolpropane)

Tetraacrylate (Di-TMPTTA)

This guide provides comprehensive safety data and handling precautions for

Di(trimethylolpropane) tetraacrylate (Di-TMPTTA) intended for researchers, scientists, and

professionals in drug development and other laboratory settings. Adherence to these guidelines

is crucial for ensuring personal safety and minimizing environmental impact.

Hazard Identification and Classification
Di-TMPTTA is a multifunctional acrylic monomer that requires careful handling due to its

potential health and environmental effects.[1] The primary hazards are serious eye irritation

and long-term toxicity to aquatic life.[1][2]

GHS Classification Summary:
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Hazard Class Category
Hazard
Statement

Signal Word Pictograms

Serious Eye

Damage/Eye

Irritation

2 / 2A

H319: Causes

serious eye

irritation[1][2]

Warning GHS07

Hazardous to the

Aquatic

Environment,

Chronic

2

H411: Toxic to

aquatic life with

long lasting

effects[1][2]

Warning GHS09

Skin

Corrosion/Irritatio

n

2
H315: Causes

skin irritation[3]
Warning GHS07

Specific Target

Organ Toxicity,

Single Exposure

3

H335: May

cause respiratory

irritation[3]

Warning GHS07

Note: GHS classifications can vary between suppliers and reporting bodies.[3] Always refer to

the specific Safety Data Sheet (SDS) provided with the product.

Toxicological Profile
Understanding the toxicological data is essential for performing an accurate risk assessment

before use.

Acute Toxicity Data:

Exposure Route Species Value (LD50) Classification

Oral Rat > 5000 mg/kg[4]
Does not cause acute

toxicity[1]

Dermal Rat
> 2000 mg/kg

(estimated)[4]

Does not cause acute

toxicity[1]

Key Health Effects:
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Eye Irritation: Causes serious eye irritation upon contact.[1][2][4]

Skin Contact: While some sources indicate it does not cause skin irritation, others classify it

as a skin irritant.[1][3] Prolonged or repeated contact may lead to allergic skin reactions in

sensitized individuals.[4][5][6]

Genotoxicity: Based on available data, Di-TMPTTA is not expected to cause genetic defects.

[1][4]

Carcinogenicity: No data is available on its carcinogenic potential.[1]

Safe Handling and Storage Procedures
Proper handling and storage are critical to minimize exposure risk.

Engineering Controls:

Work in a well-ventilated area.[1][7]

Use a chemical fume hood or provide appropriate exhaust ventilation where vapors, mists, or

aerosols may be generated.[8]

Ensure that eyewash stations and safety showers are readily accessible and proximal to the

workstation.[1]

Handling Precautions:

Avoid contact with skin and eyes.[7][8]

Do not breathe vapors, mist, or gas.[8][9]

Obtain special instructions before use and do not handle until all safety precautions have

been read and understood.[5][8]

Wash hands thoroughly after handling.[2][4][8]

Remove and wash contaminated clothing before reuse.[4][9]
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Storage Conditions:

Store in a cool, dry, and well-ventilated place.[4][7]

Keep the container tightly closed.[7]

Store away from heat sources and direct sunlight to prevent polymerization.[4]

Keep away from incompatible materials such as oxidizing agents, metals, acids, and alkalis.

Personal Protective Equipment (PPE)
The appropriate PPE must be worn at all times when handling Di-TMPTTA.

Eye and Face Protection: Wear tightly fitting safety goggles with side-shields or a face shield

conforming to EN 166 (EU) or NIOSH (US) standards.[1][4][7]

Skin Protection:

Gloves: Wear impervious chemical-resistant gloves (e.g., nitrile rubber > 0.5 mm).[1]

Gloves must be inspected before use and disposed of properly after.[8]

Clothing: Wear impervious, long-sleeved clothing to prevent skin contact.[1][7][8]

Respiratory Protection: If ventilation is insufficient or exposure limits are exceeded, use a full-

face respirator with an appropriate cartridge certified by NIOSH or equivalent.[1][7]

Emergency Procedures
First-Aid Measures:

General Advice: Consult a physician and show them the Safety Data Sheet.[8]

If Inhaled: Move the person to fresh air. If not breathing, give artificial respiration.[7][8]

In Case of Skin Contact: Immediately wash off with soap and plenty of water.[7][8] Remove

contaminated clothing.[4][7]
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In Case of Eye Contact: Rinse cautiously and thoroughly with water for at least 15 minutes.

[7][8] Remove contact lenses if present and easy to do. Continue rinsing and consult a

physician.[2][4][8]

If Swallowed: Do NOT induce vomiting. Never give anything by mouth to an unconscious

person. Rinse mouth with water and consult a physician.[7][8]

Accidental Release Measures (Spills):

Evacuate personnel to a safe area.[7][8]

Ensure adequate ventilation and wear full personal protective equipment.[8]

Prevent further leakage or spillage if safe to do so. Do not let the product enter drains.[7][8]

Contain the spill using an inert absorbent material (e.g., sand, earth).[4]

Collect the material using spark-proof tools and place it in a suitable, closed container for

disposal.[7]

Fire-Fighting Measures:

Suitable Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or

carbon dioxide.[7][8]

Protective Equipment: Wear a self-contained breathing apparatus (SCBA) for firefighting if

necessary.[7][8]

Physical and Chemical Properties
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Property Value

Physical State Viscous Liquid[1]

Color Colorless to pale yellow[1]

Odor Acrylic ester[1]

Density 1.101 - 1.109 g/mL at 23-25 °C[1]

Flash Point > 135 °C (> 275 °F)[1]

Water Solubility 15 mg/L at 25 °C (Slightly soluble)[1]

Vapor Pressure 0.0000013 Pa at 20°C[1]

Molecular Weight ~466.5 g/mol [3]

Diagrams and Workflows
Logical Structure of a Di-TMPTTA Safety Data Sheet
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Di-TMPTTA Safety Data Sheet

Section 2: Hazards Identification

Section 8: Exposure Controls / PPE

Section 7: Handling and Storage

Section 4-6: Emergency Procedures

Section 9: Physical/Chemical Properties

Section 13: Disposal Considerations

Section 14: Transport Information

mandates
informs

prepares for

GHS Classification
(H319, H411)

defines

Section 11: Toxicology
(LD50 Data)

informs

Engineering Controls
(Fume Hood)

specifies

Gloves, Goggles,
Respirator

specifies

Storage Conditions
(Cool, Dry, Dark)

details

First Aid (Eyes, Skin)

includes

Accidental Release

includes

Fire-Fighting

includes

Click to download full resolution via product page

Caption: Logical structure of a Di-TMPTTA Safety Data Sheet.

Experimental Workflow for Safe Handling
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Start

1. Preparation
- Review SDS

- Verify emergency equipment
(eyewash, shower)

2. Don Personal Protective Equipment
- Nitrile Gloves

- Safety Goggles
- Lab Coat

3. Chemical Handling
- Work inside a certified

chemical fume hood
- Dispense required amount

- Keep container closed when not in use

4. Post-Handling
- Decontaminate work surfaces

- Clean glassware

5. Waste Disposal
- Dispose of contaminated gloves

and materials in a labeled,
sealed hazardous waste container

6. Doff PPE & Wash Hands
- Remove gloves using proper technique

- Wash hands thoroughly with soap and water

End

Click to download full resolution via product page

Caption: Recommended workflow for safely handling Di-TMPTTA in a lab.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 10 Tech Support

https://www.benchchem.com/product/b1581405?utm_src=pdf-custom-synthesis
https://www.arkema.com/files/live/sites/shared_arkema/files/downloads/socialresponsability/safety-summuries/photocure-resins-sr-355-gps-2014-09-30-v0.pdf
https://wap.guidechem.com/msds/94108-97-1.html
https://pubchem.ncbi.nlm.nih.gov/compound/Ditrimethylolpropane-tetraacrylate
https://pubchem.ncbi.nlm.nih.gov/compound/Ditrimethylolpropane-tetraacrylate
https://downloads.regulations.gov/EPA-HQ-OPPT-2021-0568-0039/attachment_1.pdf
https://www.sigmaaldrich.com/SG/en/sds/aldrich/246808?userType=undefined
https://www.tcichemicals.com/BE/en/sds/T0949_EU_6N.pdf
https://www.chemicalbook.com/msds/di-trimethylolpropane-tetraacrylate.pdf
https://www.lookchem.com/404.htm
https://www.tiflex.com/fds/uploads/3Y374101_EN.pdf
https://www.benchchem.com/product/b1581405#di-tmptta-safety-data-sheet-and-handling-precautions-for-lab-use
https://www.benchchem.com/product/b1581405#di-tmptta-safety-data-sheet-and-handling-precautions-for-lab-use
https://www.benchchem.com/product/b1581405#di-tmptta-safety-data-sheet-and-handling-precautions-for-lab-use
https://www.benchchem.com/product/b1581405#di-tmptta-safety-data-sheet-and-handling-precautions-for-lab-use
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b1581405?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1581405?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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